![molecular formula C14H7ClN2O B2895645 3-(4-Chlorophenyl)-2,1-benzisoxazole-5-carbonitrile CAS No. 344276-72-8](/img/structure/B2895645.png)
3-(4-Chlorophenyl)-2,1-benzisoxazole-5-carbonitrile
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Overview
Description
3-(4-Chlorophenyl)-2,1-benzisoxazole-5-carbonitrile, also known as CB-13, is a novel synthetic compound with potential therapeutic applications. It is a member of the benzisoxazole family, which is a class of heterocyclic compounds that have been studied for their potential pharmacological activities. CB-13 has been studied for its potential anti-inflammatory, anti-bacterial, and anti-cancer activities.
Scientific Research Applications
Structural and Spectroscopic Analysis
- Density Functional Theory (DFT) and Time-Dependent DFT Calculations : DFT and TD-DFT calculations have been used to determine the molecular structure and spectroscopic characteristics of related compounds. This includes analyses like NLO (Non-Linear Optical) properties, NBO (Natural Bond Orbital) analyses, and charge distributions (Wazzan, Al-Qurashi, & Faidallah, 2016).
Photochemical Reactions
- Photochemistry of Isoxazolines : Studies have shown that compounds similar to 3-(4-Chlorophenyl)-2,1-benzisoxazole-5-carbonitrile participate in complex photochemical reactions, leading to the formation of various chemical structures and compounds (Giezendanner, Rosenkranz, Hansen, & Schmid, 1973).
Synthesis of Derivatives
- Synthesis of Selenolo and Selenazolo Triazines : Research has been conducted on the synthesis of selenophene and selenazole derivatives, which are structurally related to this compound. These compounds have potential applications in various fields including pharmaceuticals (Perspicace, Thomae, Hamm, Hesse, Kirsch, & Seck, 2009).
Antimicrobial Properties
- Synthesis and Antimicrobial Evaluation : Some derivatives of this compound have been synthesized and evaluated for their antimicrobial properties, indicating potential applications in the development of new antibiotics and antifungal agents (Abdelghani, Said, Assy, & Hamid, 2017).
Luminescent Properties
- Luminescent Re(I) Triscarbonyl Complexes : Research into the luminescent properties of rhenium(I) carbonyl complexes, involving N-heterocyclic carbenes derived from compounds similar to this compound, has revealed insights into their potential use in the development of new luminescent materials (Casson et al., 2011).
Corrosion Inhibition
- Corrosion Inhibition Performance : Derivatives have been studied for their effectiveness as corrosion inhibitors in certain environments, showing promising results in protecting metals like steel from corrosion (Yadav, Gope, Kumari, & Yadav, 2016).
Mechanism of Action
Target of Action
For instance, SR-9009, a compound with a similar structure, is known to target Nuclear receptor subfamily 1 group D member 1 and Nuclear receptor subfamily 1 group D member 2 .
Mode of Action
For example, Pitolisant, a compound with a similar structure, acts as an antagonist/inverse agonist at the histamine H3 receptor .
Biochemical Pathways
For instance, a selenium-containing compound with a similar structure was found to modulate oxidative-nitrosative stress and inflammatory pathways .
Result of Action
A selenium-containing compound with a similar structure was found to reverse depression-like behavioral alterations, neuroinflammation, and oxidative imbalance induced by acute restraint stress .
properties
IUPAC Name |
3-(4-chlorophenyl)-2,1-benzoxazole-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClN2O/c15-11-4-2-10(3-5-11)14-12-7-9(8-16)1-6-13(12)17-18-14/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNZIEVMNQSVZFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C3C=C(C=CC3=NO2)C#N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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